Cas no 57365-74-9 (5,5-dimethylcyclohex-1-ene-1-carboxylic acid)

• Product Name: 5,5-dimethylcyclohex-1-ene-1-carboxylic acid
• CAS No: 57365-74-9
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 851566
• PubChem ID: 20569393
• Update Time: 2025-06-10

5,5-dimethylcyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 5,5-dimethyl- (9CI)
• 5,5-dimethylcyclohex-1-ene-1-carboxylic acid

• Inchi： 1S/C9H14O2/c1-9(2)5-3-4-7(6-9)8(10)11/h4H,3,5-6H2,1-2H3,(H,10,11)
• InChI Key： QWFFNEGDOLEQKA-UHFFFAOYSA-N
• SMILES： OC(C1=CCCC(C)(C)C1)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 5,5-dimethylcyclohex-1-ene-1-carboxylic acid

Comprehensive Overview of 5,5-dimethylcyclohex-1-ene-1-carboxylic acid (CAS No. 57365-74-9): Properties, Applications, and Industry Insights

5,5-dimethylcyclohex-1-ene-1-carboxylic acid (CAS No. 57365-74-9) is a specialized organic compound with a unique cyclic structure, combining a dimethyl-substituted cyclohexene ring and a carboxylic acid functional group. This molecule has garnered attention in pharmaceutical, agrochemical, and fragrance research due to its versatile reactivity and structural features. Its IUPAC name reflects its steric hindrance and unsaturated bond, which influence its chemical behavior and potential applications.

In recent years, the demand for fine chemicals like 5,5-dimethylcyclohex-1-ene-1-carboxylic acid has surged, driven by trends in green chemistry and sustainable synthesis. Researchers are exploring its role as a building block for bioactive molecules, particularly in flavor and fragrance formulations. The compound’s lipophilic nature and ring strain make it a candidate for modifying drug delivery systems, aligning with the growing focus on targeted therapeutics.

The synthesis of CAS 57365-74-9 typically involves Diels-Alder reactions or oxidative cleavage of terpenes, methods that are being optimized for atom economy and low-waste production. Analytical techniques such as HPLC and NMR spectroscopy confirm its high purity, a critical factor for industries requiring GMP compliance. Notably, its stereochemistry impacts its interaction with enzymes, a hot topic in computational chemistry studies.

From a commercial perspective, 5,5-dimethylcyclohex-1-ene-1-carboxylic acid is often searched alongside terms like "high-purity cyclic acids" and "custom synthesis intermediates." Suppliers emphasize its batch-to-batch consistency, addressing concerns about scalability in contract manufacturing. Regulatory databases classify it as non-hazardous under standard conditions, facilitating global trade.

Emerging applications include its use in biodegradable polymers and non-toxic plasticizers, responding to the push for eco-friendly materials. Patent analyses reveal its incorporation into UV-stabilizing additives, a niche with growth potential in cosmetic science. Future research may explore its catalytic hydrogenation derivatives for renewable energy applications.

In summary, 57365-74-9 represents a intersection of structural complexity and industrial utility. Its adaptability to microwave-assisted synthesis and compatibility with continuous flow chemistry position it as a compound of enduring relevance in specialty chemicals.